(1R)-1-(5-Methyl-1H-1,2,4-triazol-3-yl)ethanol;hydrochloride

• IUPAC Name: (1R)-1-(5-methyl-1H-1,2,4-triazol-3-yl)ethanol;hydrochloride
• InChI: InChI=1S/C5H9N3O.ClH/c1-3(9)5-6-4(2)7-8-5;/h3,9H,1-2H3,(H,6,7,8);1H/t3-;/m1./s1
• InChI Key: JGAUMUPKSNWDFS-AENDTGMFSA-N
• Canonical SMILES: CC1=NC(=NN1)C(C)O.Cl
• Isomeric SMILES: CC1=NC(=NN1)[C@@H](C)O.Cl
• Molecular Formula: C5H10ClN3O
• Molecular Weight: 163.60 g/mol

Description

(1R)-1-(5-Methyl-1H-1,2,4-triazol-3-yl)ethanol;hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a white crystalline powder that is soluble in water and is commonly used as a reagent in various laboratory experiments. The purpose of

Scientific Research Applications

• Spectral and Quantum-Mechanical Studies : A study investigated the spectral and quantum-mechanical parameters of carbanion monosubstituted p-aryl-1,2,4-triazol-1-ium methylids, revealing insights into their structural features in hydroxyl solvents like water and ethanol. This study suggests potential applications in understanding the reactivity and intermolecular interactions of such compounds (Dorohoi et al., 2021).

• Antifungal Compound Development : Research on a novel potential antifungal compound of the 1,2,4-triazole class highlighted its pharmacologically relevant physicochemical properties. The study's focus on solubility and thermodynamics in various solvents suggests applications in drug development and solubility enhancement (Volkova, Levshin, & Perlovich, 2020).

• Catalytic Oxidation Applications : Another study synthesized dinuclear manganese complexes containing chiral 1,4,7-triazacyclononane-derived ligands. These complexes were found to catalyze the oxidation of olefins, alkanes, and alcohols, indicating their potential use in catalysis and organic synthesis (Romakh et al., 2007).

• Molecular Structure and Synthesis : Research focused on the synthesis and crystal structure of N-(3-Methyl-5-phenyl-3,5-dihydro-4H-1,2,4-triazol-4-yl)benzamide demonstrated the significance of 1,2,4-triazole derivatives in synthesizing complex molecules, which is crucial for medicinal chemistry and material science (Şahin et al., 2008).

• Neurokinin-1 Receptor Antagonist Development : The development of a water-soluble neurokinin-1 receptor antagonist suitable for both intravenous and oral clinical administration was achieved using a compound related to 1,2,3-triazole. This finding indicates applications in the development of novel pharmaceutical agents (Harrison et al., 2001).

• Antimicrobial, Antioxidant, and Anticancer Activities : A study on the synthesis of 1,2,3-triazolyl chalcone derivatives showcased their potential as antimicrobial, antioxidant, and anticancer agents. This suggests broad applications in pharmacology and drug development (Bhat et al., 2016).